Stresscopin (human)

• Molecular Formula: C15H13FN4
• Molecular Weight: 268.29 g/mol
• InChI: InChI=1S/C15H13FN4/c16-11-1-2-12(13(8-11)14-3-4-18-19-14)10-7-15-17-5-6-20(15)9-10/h1-6,8,10H,7,9H2,(H,18,19)
• InChIKey: BXJSKCZBNVAQEJ-UHFFFAOYSA-N

Stresscopin (Human): Selective CRHR2 Agonist

Stresscopin (human) (SCP), also known as Urocortin III (Ucn3), is an endogenous 40-amino acid neuropeptide belonging to the corticotropin-releasing hormone (CRH) family and is characterized as a specific, high-affinity ligand for the type 2 CRH receptor (CRHR2) [1]. Encoded by the UCN3 gene, its mature peptide sequence is highly conserved and is expressed in both the central nervous system and diverse peripheral tissues, where it is believed to function in maintaining homeostasis after stress [2].

+ Selective CRHR2 pathway activation for stress-coping research

+ Avoids CRHR1-mediated ACTH-glucocorticoid axis induction

+ Receptor-specific tool for CRHR2-targeted signaling studies

• [1] Hsu SY, Hsueh AJ. Human stresscopin and stresscopin-related peptide are selective ligands for the type 2 corticotropin-releasing hormone receptor. Nature Medicine. 2001;7(5):605-11. View Source
• [2] OMIM Entry #605901: UROCORTIN III; UCN3. View Source

Stresscopin’s Unique CRHR2 Selectivity

Generic substitution of Stresscopin (human) with other CRH family peptides is not scientifically valid due to critical and quantifiable differences in receptor selectivity and functional profiles. Unlike the broad-spectrum agonists Corticotropin-Releasing Hormone (CRH) and Urocortin 1, which activate both CRHR1 and CRHR2, Stresscopin is highly selective for CRHR2 [1]. This selectivity is paramount as CRHR1 and CRHR2 mediate distinct, and often opposing, physiological processes (e.g., 'fight-or-flight' versus stress recovery). The quantitative evidence below demonstrates that this differential receptor engagement translates directly into unique functional outcomes, from cellular signaling to in vivo hemodynamics, making Stresscopin the necessary and non-interchangeable tool for dissecting CRHR2-specific biology.

CRHR1 co-activation Non-selective CRF family peptides (e.g., CRF, UCN1) activate CRHR1, which may confound stress- and anxiety-related endpoints.

ACTH axis interference Substituting with a non-selective agonist may inadvertently trigger the ACTH-glucocorticoid stress cascade, altering intended CRHR2-specific readouts.

Isolation failure CRHR2-specific physiology may not be isolated when both receptors are co-activated; direct substitution may undermine mechanistic studies.

• [1] Hsu SY, Hsueh AJ. Human stresscopin and stresscopin-related peptide are selective ligands for the type 2 corticotropin-releasing hormone receptor. Nature Medicine. 2001;7(5):605-11. View Source

Stresscopin (Human) Comparator Evidence

CRHR2 Selectivity vs. CRF and Urocortin

Stresscopin (human) demonstrates high selectivity for the CRHR2 receptor, a key differentiator from Urocortin 1 which binds both CRHR1 and CRHR2. Binding assays show Stresscopin has no significant affinity for human CRHR1 (Ki > 100 nM), whereas Urocortin 1 is a potent dual agonist [1]. This selectivity ensures that experimental outcomes are attributable solely to CRHR2 activation, eliminating confounding signals from CRHR1.

Receptor Selectivity

Reported

Stresscopin preferentially activates CRHR2. CRF: higher affinity for CRHR1. Urocortin I: equally effective at both.

Enables CRHR2-pathway specific studies without CRHR1 confounding.

Based on patent pharmacological assays.

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	Ki > 100 nM for hCRHR1; High-affinity binding to CRHR2
Comparator Or Baseline	Urocortin 1: Binds with high affinity to both hCRHR1 and hCRHR2.
Quantified Difference	Stresscopin's affinity for CRHR1 is negligible (>100 nM Ki) compared to Urocortin 1's potent binding.
Conditions	Radioligand binding assays using human CRHR1 and CRHR2 receptors.

Why This Matters

For researchers aiming to isolate CRHR2-mediated pathways, Stresscopin provides a clean pharmacological signal devoid of off-target CRHR1 activation, which is a critical advantage over non-selective peptides.

• [1] Lewis K, Li C, Perrin MH, et al. Identification of urocortin III, an additional member of the corticotropin-releasing factor (CRF) family with high affinity for the CRF2 receptor. Proc Natl Acad Sci USA. 2001;98(13):7570-5. View Source

cAMP Signaling Profile Compared to UCN2

While both Stresscopin and Urocortin 2 are selective CRHR2 agonists, they exhibit distinct binding affinities. Human Stresscopin displays high-affinity binding to human CRHR2 [1]. In contrast, Urocortin 2 binding to human CRHR2 has been reported with a pKd of 8.5-8.6, which corresponds to a Kd of approximately 2.5-3.2 nM [2]. This difference may translate to variations in downstream signaling efficacy or potency in specific cellular contexts.

cAMP Potency

Head-to-head

Potency rank (CRF2a-mediated cAMP): UCN2 > UCN3 (Stresscopin). Lower EC50 for UCN2.

Differentiates potency profiles for dose-response experimental design.

Y79, HEK293, SK-N-MC cells; comparable maximal cAMP.

Evidence Dimension	CRHR2 Binding Affinity
Target Compound Data	High-affinity CRHR2 ligand
Comparator Or Baseline	Urocortin 2 (human): pKd = 8.5-8.6 (Kd ≈ 2.5-3.2 nM)
Quantified Difference	N/A (Quantitative Ki for human Stresscopin not found in cross-comparable assay)
Conditions	Radioligand binding assays on human CRHR2 receptors.

Why This Matters

Understanding the subtle differences in affinity between the two endogenous CRHR2-selective agonists, Stresscopin and Urocortin 2, is essential for selecting the most appropriate tool to investigate CRHR2 physiology and for interpreting comparative pharmacological studies.

• [1] Hsu SY, Hsueh AJ. Human stresscopin and stresscopin-related peptide are selective ligands for the type 2 corticotropin-releasing hormone receptor. Nature Medicine. 2001;7(5):605-11. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. urocortin 2 ligand page. View Source

Cardiac Index Improvement in Heart Failure

Stresscopin (human) demonstrates a unique in vivo cardiovascular profile in a human patient population. In a randomized controlled trial of patients with stable heart failure (HF) with reduced ejection fraction (LVEF ≤ 35%), intravenous infusion of human stresscopin acetate (JNJ-39588146) at 15 and 30 ng/kg/min produced a statistically significant increase in cardiac index (CI) and a reduction in systemic vascular resistance (SVR) without significantly affecting heart rate (HR) or systolic blood pressure (SBP) [1]. This 'vasodilatory with increased cardiac output' profile, distinct from many other vasoactive agents, is a direct consequence of selective CRHR2 activation.

Hemodynamic Endpoint

Trial context

+0.57 L/min/m² (30 ng/kg/min, P=0.01 vs placebo) in HFrEF patients.

Reported endpoint response in heart failure clinical study.

Phase IIa, N=62, LVEF≤35%, placebo-controlled.

Evidence Dimension	In Vivo Cardiovascular Hemodynamics in HF Patients
Target Compound Data	Increased CI; Reduced SVR; No significant change in HR or SBP.
Comparator Or Baseline	Placebo
Quantified Difference	Statistically significant increase in CI and reduction in SVR at 15 and 30 ng/kg/min vs. placebo.
Conditions	Randomized, placebo-controlled trial in 62 patients with stable HF, LVEF ≤ 35%, and CI ≤ 2.5 L/min/m².

Why This Matters

This clinical evidence underscores the translational potential of Stresscopin in cardiovascular research and differentiates its in vivo hemodynamic effects from the stress-axis activation typically associated with CRHR1 agonists like CRH itself.

• [1] Gheorghiade M, Greene SJ, Ponikowski P, et al. Haemodynamic effects, safety, and pharmacokinetics of human stresscopin in heart failure with reduced ejection fraction. Eur J Heart Fail. 2013;15(6):679-89. View Source

GI Expression Pattern vs. Urocortin 1

Stresscopin (SCP/Ucn3) exerts a specific and quantifiable functional effect distinct from its CRHR2-selective analog, Urocortin 2 (SRP/Ucn2). In cultured human granulosa-lutein cells, the addition of Stresscopin suppresses progesterone production [1]. This demonstrates that despite sharing high selectivity for CRHR2, the two peptides elicit differential biological responses in a physiologically relevant human tissue model, likely due to differences in signaling bias or receptor complex formation.

GI Localization

Reported

UCN3 (Stresscopin) absent in LP inflammatory cells; UCN1 present.

Specific probe for non-inflammatory enteric CRHR2 signaling.

Human colon IHC; rectal UCN3 15.4 pmol/g.

Evidence Dimension	Progesterone Production
Target Compound Data	Suppression of progesterone production observed.
Comparator Or Baseline	Untreated control cells.
Quantified Difference	Statistically significant suppression.
Conditions	Cultured human granulosa-lutein cells derived from follicular fluid.

Why This Matters

This functional divergence in a human primary cell model highlights that CRHR2 selectivity alone is not a predictor of identical biological outcome, reinforcing the need to use Stresscopin specifically when investigating its unique role in reproductive physiology.

• [1] Kasei N, et al. Suppression of progesterone production by stresscopin/urocortin 3 in cultured human granulosa-lutein cells. Hum Reprod. 2009;24(7):1616-23. View Source

Stresscopin (Human) Research Applications

In Vivo Cardiovascular Hemodynamics

Given its demonstrated ability to increase cardiac output and reduce systemic vascular resistance in heart failure patients without affecting heart rate or blood pressure [1], Stresscopin (human) is a critical tool for dissecting CRHR2-mediated cardiovascular regulation and for validating novel therapeutic targets for heart failure.

Anxiolytic and Stress Recovery Behavior

Stresscopin's high selectivity for CRHR2, with negligible binding to CRHR1 (Ki > 100 nM) [1], makes it the reagent of choice for experiments designed to isolate and characterize CRHR2-mediated signaling cascades (e.g., cAMP/PKA) in the presence of endogenous or exogenous CRHR1 ligands.

Stress-Induced Gut Motility and Barrier Function

As an endogenous ligand for CRHR2, which is associated with stress-coping and recovery responses [1], Stresscopin (human) is uniquely suited for in vivo and ex vivo studies exploring the physiological mechanisms of homeostasis after stress, including its effects on food intake, gastric emptying, and inflammation [2].

Application

Selection Property

Validation Focus

Cardiac Hemodynamic Research

CRHR2-mediated inotropic response; minimal chronotropic effect reported

Cardiac index and blood pressure endpoints in HF models

Stress-Coping Behavioral Studies

Selective CRHR2 activation avoids CRHR1-ACTH axis induction

Anxiety/depression behavioral assays and neural circuit mapping

GI Motility & Visceral Sensitivity

Non-inflammatory enteric CRHR2 signaling

IBS/functional dyspepsia model endpoints, motility assays

Glucose Homeostasis Research

Pancreatic islet UCN3 expression supports metabolic CRHR2 function

Insulin/glucagon secretion assays in islet studies

• [1] Gheorghiade M, Greene SJ, Ponikowski P, et al. Haemodynamic effects, safety, and pharmacokinetics of human stresscopin in heart failure with reduced ejection fraction. Eur J Heart Fail. 2013;15(6):679-89. View Source
• [2] Hsu SY, Hsueh AJ. Human stresscopin and stresscopin-related peptide are selective ligands for the type 2 corticotropin-releasing hormone receptor. Nature Medicine. 2001;7(5):605-11. View Source